Cas no 92858-72-5 ((z)-3-(6-nitro-1,3-benzodioxol-5-yl)-2-phenylprop-2-enoic Acid)

• Product Name: (z)-3-(6-nitro-1,3-benzodioxol-5-yl)-2-phenylprop-2-enoic Acid
• CAS No: 92858-72-5
• MF: C₁₆H₁₁NO₆
• MW: 313.261644601822
• CID: 1978267
• PubChem ID: 6109954
• Update Time: 2025-04-21

(z)-3-(6-nitro-1,3-benzodioxol-5-yl)-2-phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (z)-3-(6-nitro-1,3-benzodioxol-5-yl)-2-phenylprop-2-enoic Acid
• 92858-72-5
• NSC-89138
• NSC89138

• Inchi： 1S/C16H11NO6/c18-16(19)12(10-4-2-1-3-5-10)6-11-7-14-15(23-9-22-14)8-13(11)17(20)21/h1-8H,9H2,(H,18,19)/b12-6-
• InChI Key： ZZFKPNPIOBGWHW-SDQBBNPISA-N
• SMILES： O1COC2C=C(C(/C=C(\C(=O)O)/C3C=CC=CC=3)=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.059
• Monoisotopic Mass: 313.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 471°C at 760 mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.699
• PSA: 101.58000
• LogP: 3.47190